Cas no 89345-42-6 (3,5',7-Tri-O-beta-D-glucopyranoside-3,4',5,5',7-Pentahydroxy-3'-methoxyflavone)

• Product Name: 3,5',7-Tri-O-beta-D-glucopyranoside-3,4',5,5',7-Pentahydroxy-3'-methoxyflavone
• CAS No: 89345-42-6
• MF: C₃₄H₄₂O₂₃
• MW: 818.68349313736
• CID: 2007261
• PubChem ID: 101138856
• Update Time: 2025-04-21

3,5',7-Tri-O-beta-D-glucopyranoside-3,4',5,5',7-Pentahydroxy-3'-methoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,5',7-Tri-O-beta-D-glucopyranoside-3,4',5,5',7-Pentahydroxy-3'-methoxyflavone
• 89345-42-6
• 5-Hydroxy-2-(4-hydroxy-3-methoxy-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-3,7-bis(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one

• Inchi： 1S/C34H42O23/c1-50-13-2-9(3-14(19(13)39)53-33-28(48)25(45)21(41)16(7-36)55-33)30-31(57-34-29(49)26(46)22(42)17(8-37)56-34)23(43)18-11(38)4-10(5-12(18)52-30)51-32-27(47)24(44)20(40)15(6-35)54-32/h2-5,15-17,20-22,24-29,32-42,44-49H,6-8H2,1H3
• InChI Key： POYUZVAGWZVXKD-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC2C(O)C(O)C(O)C(CO)O2)C=C(C2=C(OC3C(O)C(O)C(O)C(CO)O3)C(=O)C3C(=CC(=CC=3O)OC3C(O)C(O)C(O)C(CO)O3)O2)C=1

Computed Properties

• Exact Mass: 818.21168758Da
• Monoisotopic Mass: 818.21168758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 57
• Rotatable Bond Count: 11
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.97
• Topological Polar Surface Area: 374Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides